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Compound of Interest

Compound Name: Methyl benzofuran-6-carboxylate

Cat. No.: B1291434 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical waste is a critical component of

this responsibility. This guide provides essential, step-by-step procedures for the safe disposal

of methyl benzofuran-6-carboxylate, a compound often used in pharmaceutical and chemical

synthesis.[1][2] Adherence to these guidelines is crucial for minimizing environmental impact

and ensuring personnel safety.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is essential to be aware of the potential hazards

associated with methyl benzofuran-6-carboxylate and related compounds. While a specific

Safety Data Sheet (SDS) for methyl benzofuran-6-carboxylate was not found in the public

domain, information on analogous compounds suggests that it should be handled with care.

Benzofuran derivatives can be flammable, and some are suspected carcinogens.[3][4] An

isomer, methyl 1-benzofuran-2-carboxylate, is classified as harmful if swallowed, in contact with

skin, or inhaled.[5] Therefore, appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. All

handling of this compound should be performed in a well-ventilated area or a chemical fume

hood.

Step-by-Step Disposal Protocol
The following procedure is a general guideline based on best practices for similar chemical

compounds. Always consult your institution's specific waste disposal protocols and any
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available Safety Data Sheet.

Segregation and Collection:

Do not mix methyl benzofuran-6-carboxylate with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Collect waste methyl benzofuran-6-carboxylate, including any contaminated materials

(e.g., filter paper, silica gel), in a designated, properly labeled, and sealed waste container.

The container should be made of a material compatible with organic solvents.

Waste Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Methyl
Benzofuran-6-carboxylate," the CAS number (588703-29-1), and an estimate of the

quantity.[1]

Indicate the associated hazards (e.g., "Flammable," "Toxic").

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from heat, sparks, and open flames.[3][4]

Ensure the storage area is secure and accessible only to authorized personnel.

Disposal Request:

Contact your institution's EHS office or designated hazardous waste management provider

to arrange for pickup and disposal.

Provide them with all necessary information about the waste, as detailed on the label.

Professional Disposal:

Disposal of methyl benzofuran-6-carboxylate must be conducted through a licensed and

approved waste disposal facility.[3][5] This is often referred to as an "approved waste

disposal plant."[3][6]
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The primary method of disposal for such organic compounds is typically high-temperature

incineration.

Quantitative Data Summary
Based on data for related compounds, the following table summarizes key physical and hazard

information that informs disposal procedures.

Property Value/Classification Implication for Disposal

Physical State Likely a solid or liquid
Affects handling and

packaging of waste.

Flammability

Benzofuran is a flammable

liquid (Flash Point: 50°C /

122°F).[3] 2-Methylbenzofuran

is a combustible liquid.[6]

Waste must be stored away

from ignition sources.

Toxicity

Methyl 1-benzofuran-2-

carboxylate is harmful if

swallowed, inhaled, or in

contact with skin (Acute Tox.

4).[5] Benzofuran is a

suspected carcinogen.[4]

Requires careful handling with

appropriate PPE to avoid

exposure. Waste is considered

hazardous.

Environmental Hazard

Benzofuran is harmful to

aquatic life with long-lasting

effects.[4]

Must not be disposed of down

the drain. Requires

containment and professional

disposal to prevent

environmental release.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of methyl
benzofuran-6-carboxylate.
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 Methyl Benzofuran-6-carboxylate

Use Designated, Labeled 
 Hazardous Waste Container

Label Container Clearly 
 (Name, CAS#, Hazards)

Store in Secure, Ventilated 
 Secondary Containment

Contact EHS for 
 Waste Pickup

Professional Disposal 
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End: 
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Disposal workflow for methyl benzofuran-6-carboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1291434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1291434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of methyl benzofuran-6-carboxylate, contributing to a safer research environment

and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1291434?utm_src=pdf-body
https://www.benchchem.com/product/b1291434?utm_src=pdf-custom-synthesis
https://www.synhet.com/products/CAS-588703-29-1
https://www.chemicalbook.com/article/benzofuran-6-carboxylic-acid-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/benzofuran-6-carboxylic-acid-properties-applications-and-safety.htm
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-benzofuran-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-benzofuran-2-carboxylate
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/224340
https://www.benchchem.com/product/b1291434#methyl-benzofuran-6-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1291434#methyl-benzofuran-6-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1291434#methyl-benzofuran-6-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1291434#methyl-benzofuran-6-carboxylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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